Cas no 20182-78-9 (D-Norvaline,3-hydroxy-2-methyl-, (3R)-rel- (9CI))

• Product name: D-Norvaline,3-hydroxy-2-methyl-, (3R)-rel- (9CI)
• CAS No: 20182-78-9
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 240838

D-Norvaline,3-hydroxy-2-methyl-, (3R)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Norvaline,3-hydroxy-2-methyl-, (3R)-rel- (9CI)
• DL-Norvaline,3-hydroxy-2-methyl-, erythro-
• Norvaline, 3-hydroxy-2-methyl-, DL-erythro-(8CI)
• D-Norvaline, 3-hydroxy-2-methyl-, (3R)-rel- (9CI)

• Inchi： 1S/C6H13NO3/c1-3-4(8)6(2,7)5(9)10/h4,8H,3,7H2,1-2H3,(H,9,10)/t4-,6-/m1/s1
• InChI Key： LGAIYQBMKHLAMA-INEUFUBQSA-N
• SMILES： C(O)(=O)[C@@](C)([C@H](O)CC)N

Computed Properties

• Exact Mass: 147.09
• Monoisotopic Mass: 147.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• Boiling Point: 319.0±32.0 °C(Predicted)
• pka: 2.43±0.44(Predicted)